N-[phenyl(pyridin-4-yl)methyl]-1-(2,2,2-trifluoroethyl)pyrrolidin-3-amine

• IUPAC Name: N-[phenyl(pyridin-4-yl)methyl]-1-(2,2,2-trifluoroethyl)pyrrolidin-3-amine
• InChI: InChI=1S/C18H20F3N3/c19-18(20,21)13-24-11-8-16(12-24)23-17(14-4-2-1-3-5-14)15-6-9-22-10-7-15/h1-7,9-10,16-17,23H,8,11-13H2
• InChI Key: KFUKSQNHQYUDPH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(C2=CC=CC=C2)C3=CC=NC=C3)CC(F)(F)F
• Molecular Formula: C18H20F3N3
• Molecular Weight: 335.4 g/mol

Description

N-[phenyl(pyridin-4-yl)methyl]-1-(2,2,2-trifluoroethyl)pyrrolidin-3-amine is a chemical compound that has gained increasing attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery. This compound is also known as TFP or TFP-amide.

Mechanism of Action

TFP-amide acts as a potent antagonist of GPCRs, which are involved in a wide range of physiological processes, including neurotransmission, hormone secretion, and immune response. By blocking the activity of these receptors, TFP-amide can modulate various physiological functions, making it a promising candidate for drug development.
Biochemical and Physiological Effects:
TFP-amide has been shown to modulate various physiological functions, including neurotransmission, hormone secretion, and immune response. It has also been shown to exhibit potent analgesic and anti-inflammatory effects, making it a promising candidate for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of TFP-amide is its potent activity against a wide range of biological targets, which makes it a valuable tool for studying various physiological functions. However, its complex mechanism of action and potential off-target effects can also pose limitations in lab experiments.

Future Directions

There are several potential future directions for the study of TFP-amide. These include:
1. Further exploration of its mechanism of action and potential off-target effects.
2. Development of more potent and selective analogs of TFP-amide for drug discovery.
3. Investigation of its potential applications in the treatment of pain, inflammation, and other diseases.
4. Study of its potential applications in the field of synthetic biology, including the development of biosensors and other tools for biological research.
In conclusion, TFP-amide is a promising compound with potential applications in various fields, including drug discovery and medicinal chemistry. Its potent activity against a wide range of biological targets makes it a valuable tool for studying various physiological functions. However, further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of TFP-amide involves the reaction of 4-pyridylmethyl chloride with N-(phenylmethyl)-3-pyrrolidinamine, followed by the addition of 2,2,2-trifluoroethylamine. This reaction yields TFP-amide as a white solid with a purity of over 95%.

Scientific Research Applications

TFP-amide has been extensively studied for its potential applications in drug discovery and medicinal chemistry. It has been shown to exhibit potent activity against a wide range of biological targets, including G protein-coupled receptors (GPCRs) and ion channels.